3-(2-Methoxyphenyl)-1-(2-thienyl)-1-propanol

• IUPAC Name: 3-(2-methoxyphenyl)-1-thiophen-2-ylpropan-1-ol
• InChI: InChI=1S/C14H16O2S/c1-16-13-6-3-2-5-11(13)8-9-12(15)14-7-4-10-17-14/h2-7,10,12,15H,8-9H2,1H3
• InChI Key: VXTQZUPZYCTCKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCC(C2=CC=CS2)O
• Molecular Formula: C14H16O2S
• Molecular Weight: 248.34 g/mol
• CAS No.: 860650-19-7

Description

The compound “3-(2-Methoxyphenyl)-1-(2-thienyl)-1-propanol” is likely to be an organic compound due to the presence of carbon ©, hydrogen (H), oxygen (O), and sulfur (S) atoms. The methoxyphenyl group is a common moiety in organic chemistry, known for its aromatic properties. The thiophene group is a heterocyclic compound with a five-membered ring containing four carbon atoms and a sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would likely be characterized by the presence of aromatic rings (from the methoxyphenyl and thiophene groups) and a hydroxyl group (from the propanol part). The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. For instance, the hydroxyl group might be involved in condensation or substitution reactions. The aromatic rings could participate in electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Generally, compounds with aromatic rings and polar groups (like hydroxyl groups) might have higher boiling points and melting points due to increased intermolecular forces.

Mechanism of Action

Without specific context (such as biological or chemical processes), it’s difficult to predict the exact mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact properties and uses. As with any chemical, appropriate safety measures should be taken when handling it.